Cas no 1247899-44-0 (4-methanesulfonyl-2-methylbutanoic acid)

• Product Name: 4-methanesulfonyl-2-methylbutanoic acid
• CAS No: 1247899-44-0
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 6088868
• PubChem ID: 20769658
• Update Time: 2025-06-14

4-methanesulfonyl-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-2-methylbutanoic acid
• 1247899-44-0
• EN300-1990270
• SCHEMBL12386566

• Inchi： 1S/C6H12O4S/c1-5(6(7)8)3-4-11(2,9)10/h5H,3-4H2,1-2H3,(H,7,8)
• InChI Key： WUAJZOKQIQPYDD-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 180.04563003g/mol
• Monoisotopic Mass: 180.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids

Additional information on 4-methanesulfonyl-2-methylbutanoic acid

Recent Advances in the Study of 4-Methanesulfonyl-2-Methylbutanoic Acid (CAS: 1247899-44-0)

4-Methanesulfonyl-2-methylbutanoic acid (CAS: 1247899-44-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfonyl-containing carboxylic acid derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a building block for novel drug candidates. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its mechanisms of action and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-methanesulfonyl-2-methylbutanoic acid through a novel catalytic pathway, achieving a yield of 78% with high purity. The research team utilized palladium-catalyzed sulfonylation of 2-methylbutenoic acid, followed by oxidation, to produce the target compound. This method represents a significant improvement over previous synthetic routes, offering better scalability and reduced environmental impact due to lower catalyst loading and milder reaction conditions.

In terms of biological activity, recent in vitro studies have revealed that 4-methanesulfonyl-2-methylbutanoic acid exhibits potent inhibitory effects against several metalloproteinases, particularly MMP-2 and MMP-9, with IC50 values of 3.2 μM and 4.7 μM, respectively. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in cancer therapy and inflammatory diseases where matrix metalloproteinases play a crucial pathological role. The compound's unique sulfonyl group appears to contribute significantly to its binding affinity with the zinc ion in the active site of these enzymes.

Pharmacokinetic studies conducted in rodent models have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Data presented at the 2023 American Chemical Society National Meeting indicate that 4-methanesulfonyl-2-methylbutanoic acid demonstrates good oral bioavailability (62%) and a plasma half-life of approximately 4.5 hours in rats. These properties, combined with its favorable safety profile in acute toxicity studies, position this compound as a promising candidate for further drug development.

Recent computational chemistry studies have employed molecular docking and molecular dynamics simulations to elucidate the structural basis for 4-methanesulfonyl-2-methylbutanoic acid's biological activity. Research published in the Journal of Chemical Information and Modeling identified key interactions between the compound's sulfonyl group and specific amino acid residues in target proteins. These findings are guiding the design of more potent derivatives with improved selectivity and reduced off-target effects.

The pharmaceutical industry has shown growing interest in 4-methanesulfonyl-2-methylbutanoic acid as a versatile intermediate. Patent applications filed in 2023 by major pharmaceutical companies describe its use in the synthesis of novel anti-inflammatory agents and kinase inhibitors. The compound's structural features, particularly the combination of sulfonyl and carboxylic acid moieties, make it valuable for creating drug-like molecules with balanced physicochemical properties.

Future research directions for 4-methanesulfonyl-2-methylbutanoic acid include exploration of its potential in combination therapies, development of prodrug formulations to enhance tissue penetration, and investigation of its effects on additional biological targets. The compound's unique chemical structure and demonstrated biological activities suggest it may have broader applications than currently recognized, particularly in the treatment of fibrotic diseases and certain neurological disorders where sulfonyl-containing compounds have shown therapeutic potential.